Cas no 73963-42-5 (5-(4-Chlorobutyl)-1-cyclohexyltetrazole)

• Product Name: 5-(4-Chlorobutyl)-1-cyclohexyltetrazole
• CAS No: 73963-42-5
• MF: C₁₁H₁₉ClN₄
• MW: 242.748360872269
• MDL: MFCD01076191
• CID: 59538
• PubChem ID: 11218739
• Update Time: 2025-08-05

5-(4-Chlorobutyl)-1-cyclohexyltetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorobutyl)-1-cyclohexyl-1H-tetrazole
• 5-(4-chlorobuty)-1-cyclohexyl tetrazol
• 5-(4-Chloro butyl)-1-cyclohexanyl tetrazole
• 5-(4-chlorobutyl)-1-cyclohexyltetrazole
• 5-(4-CHLOROBUTYL)-1-CYCLOHEXYLTETRAZOLE (CHCBT)
• Intermediate of Cilostazol
• 5-(4-chlorobutyl)-1- cyclohexyl-tetrazole
• 1-Cyclohexyl-5-(4-chlorobutyl)-1H-tetrazole
• 5-(4-Chlorobutyl)-1-cyclohexyl-1H-teterzole
• N-Cyclohexyl-5-(4-chlorobutyl)-1H-tetrazole
• 5-(4-CHLOROBUTYL)-1-CYCLOHEXANYL TETRAZOLE
• 5-(4-Chlorobuty)-1-cyclohexyl tetrazole
• 5-(4-chlorobutyl)-1-cyclohexyl-tetrazole
• 1H-Tetrazole, 5-(4-chlorobutyl)-1-cyclohexyl-
• 5-(4-Chlorobuty)-1-cyclohexyltetrazol
• PubChem9175
• C11H19ClN4
• KSC639A0J
• TET002
• INTQSGGUSUSCTJ-UHF
• 6-HYDROXY-3,4-DIHYDRO-1H-QUINOLIN-2-ONE
• 6-HYDROXY-3,4-DIHYDROQUINOLIN-2(1H)-ONE
• 6-HYDROXY-3,4-DIHYDROQUINOLONE
• 6-HYDROXYL-3,4-DIHYDROCARBOSTYRIL
• 6-HYDROXY-1,2,3,4-TETRAHYDRO-2-QUINOLINONE
• 6-HQ
• 6-HYDROXY-3,4-DIHYDRO-2-QUINOLINONE
• 6-HYDROXY-3,4-DIHYDROCARBOSTYRIL
• 1-cyclohexyl-5-(4-chlorobutyl)tetrazole
• NS00009334
• DTXSID20459132
• AS-12402
• 1-Cyclohexyl-5-(4-chlorobutyl)-tetrazole
• FT-0664587
• 1-cyclohexyl-5-(4-chlorobutyl)-1,2,3,4-tetrazole
• INTQSGGUSUSCTJ-UHFFFAOYSA-N
• 5-(4chlorobutyl)-1-cyclohexyl-1H-tetrazole
• 5-(4-Chlorobuty)-1-Cyclohexyl;6-HYDROXY-3 pound not4-DIHYDROQUINOLONE
• 1-cyclohexyl-5-(4-chlorobutyl) tetrazole
• SCHEMBL1031402
• 5-(4-chlorobutyl)-1-cyclohexyl-1H-1,2,3,4-tetrazole
• A837981
• J-516221
• MFCD01076191
• C2013
• 1H-Tetrazole, 5-(4-chlorobutyl)-1-cyclohexyl-; 5-(4-Chlorobutyl)-1-cyclohexyl-1H-tetrazole; 1-Cyclohexyl-5-(4-chlorobutyl)-1,2,3,4-tetrazole; 1-Cyclohexyl-5-(4-chlorobutyl)tetrazole
• AMY13545
• 5-(4-Chlorobutyl)-1-Cyclohexanyltetrazole
• D87626
• EC 616-036-0
• AKOS015850585
• CS-0210299
• AM90306
• 73963-42-5
• AC-4335
• DB-019141
• 5-(4-Chlorobutyl)-1-cyclohexyltetrazole

• MDL： MFCD01076191
• Inchi： 1S/C11H19ClN4/c12-9-5-4-8-11-13-14-15-16(11)10-6-2-1-3-7-10/h10H,1-9H2
• InChI Key： INTQSGGUSUSCTJ-UHFFFAOYSA-N
• SMILES： ClCCCCC1=NN=NN1C1CCCCC1

Computed Properties

• Exact Mass: 242.13000
• Monoisotopic Mass: 242.1298243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: White lens powder
• Density: 1.3
• Melting Point: 50.0 to 54.0 deg-C
• Boiling Point: 425.2°C at 760 mmHg
• Flash Point: 210.9±22.9 °C
• Refractive Index: 1.622
• PSA: 43.60000
• LogP: 2.73980
• Solubility: Soluble in acetonitrile.

5-(4-Chlorobutyl)-1-cyclohexyltetrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store long-term at -20°C
• HazardClass：4.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles